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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217 Get Quote

This technical guide provides a comprehensive overview of the core characteristics of

tristyrylphenol ethoxylate sulfates, tailored for researchers, scientists, and drug development

professionals. The content covers their chemical structure, physicochemical properties,

synthesis, and key applications, with a focus on data-driven insights and experimental

methodologies.

Introduction
Tristyrylphenol ethoxylate sulfates are a class of anionic surfactants valued for their exceptional

emulsifying, dispersing, and wetting properties.[1] Structurally, they consist of a bulky

hydrophobic tristyrylphenol group connected to a hydrophilic chain of ethoxylate (and

sometimes propoxylate) units, which is terminated with a sulfate group. This amphiphilic nature

allows them to reduce surface and interfacial tension, making them effective in a wide range of

industrial applications, including agrochemical formulations, enhanced oil recovery, and

emulsion polymerization.[2] The length of the ethoxylate chain and the nature of the counter-ion

(e.g., ammonium, sodium) can be varied to fine-tune the surfactant's properties for specific

applications.

Chemical Structure and Synthesis
The generalized chemical structure of a tristyrylphenol ethoxylate sulfate is characterized by a

tristyrylphenol hydrophobe, a polyoxyethylene chain, and a terminal sulfate group.
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The synthesis of tristyrylphenol ethoxylate sulfates is typically a two-step process involving

alkoxylation followed by sulfation.

Tristyrylphenol

Alkoxylation
(KOH catalyst, ~125°C)

Propylene Oxide (PO) and/or
Ethylene Oxide (EO)

Tristyrylphenol Alkoxylate
(Intermediate)

Sulfation
(~80°C)

Sulfamic Acid

Tristyrylphenol Ethoxylate Sulfate

Neutralization
(e.g., with amine)

Final Surfactant Product
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A high-level overview of the synthesis process for tristyrylphenol ethoxylate sulfates.

Physicochemical Properties
The physicochemical properties of tristyrylphenol ethoxylate sulfates are crucial for their

performance in various applications. While specific data for the sulfated compounds are not

extensively available in public literature, the properties of their non-ionic precursors,

tristyrylphenol ethoxylates, provide valuable insights.

Property
Representative Value (for
Tristyrylphenol
Ethoxylates)

Source

Solubility

Low in water (0.001 to 0.776

mg/L for low molecular weight

versions)

[3]

Vapor Pressure <1.0 x 10⁻⁷ mmHg [3]

Soil Sorption Coefficient (Koc) 759,000 to 47,900,000 L/kg [3]

Note: The sulfation of these molecules generally increases their water solubility and modifies

their surface activity. The data above should be considered as a baseline for the hydrophobic

portion of the molecule.

Key Applications and Performance Data
Tristyrylphenol ethoxylate sulfates are utilized in various industrial sectors due to their robust

performance as surfactants.

Agrochemical Formulations
In the agricultural industry, these surfactants are used as emulsifiers and dispersants in

pesticide and herbicide formulations. They help to create stable emulsions of active ingredients

in water, ensuring uniform application and enhancing the bioavailability of the agrochemical.
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Formulation Type
Function of Tristyrylphenol Ethoxylate
Sulfate

Emulsifiable Concentrates (EC) Emulsifier

Suspension Concentrates (SC) Dispersant

Emulsions in Water (EW) Emulsifier

Microemulsions (ME) Emulsifier

Enhanced Oil Recovery (EOR)
In tertiary oil recovery, tristyrylphenol ethoxylate sulfates are employed to reduce the interfacial

tension between oil and water, which helps to mobilize trapped oil in the reservoir. A specific

example is Tristyrylphenol-7PO-10EO-Sulfate, which has been developed for EOR

applications.[2]

Emulsion Polymerization
These surfactants are used as emulsifiers in the synthesis of latexes for paints, coatings, and

adhesives. They help to stabilize the monomer droplets during polymerization, leading to the

formation of stable polymer dispersions with controlled particle size.

Experimental Protocols
Synthesis of Tristyrylphenol Ethoxylate Sulfate (General
Protocol)
This protocol is a generalized procedure based on patent literature.[2]

Materials:

Tristyrylphenol

Propylene oxide (PO)

Ethylene oxide (EO)
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Potassium hydroxide (KOH) or other suitable basic catalyst

Sulfamic acid

Amine (for neutralization)

Reaction vessel equipped with stirring, heating, and cooling capabilities

Procedure:

Alkoxylation:

Charge the reaction vessel with tristyrylphenol and the basic catalyst.

Heat the mixture to approximately 125°C.

Gradually feed the desired molar equivalents of propylene oxide, followed by ethylene

oxide, into the reactor while maintaining the temperature.

After the addition is complete, allow the reaction to continue until the desired degree of

alkoxylation is achieved.

Cool the resulting tristyrylphenol alkoxylate intermediate.

Sulfation:

Transfer the tristyrylphenol alkoxylate to a suitable reaction vessel.

Heat the intermediate to approximately 80°C.

Slowly add sulfamic acid to the reactor.

Maintain the reaction temperature until the sulfation is complete.

Neutralization:

Cool the reaction mixture.

Neutralize the resulting acidic sulfate with a suitable amine to a target pH.
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Experimental Workflow for Synthesis:

Alkoxylation Stage

Sulfation & Neutralization Stage

Charge Reactor with
Tristyrylphenol & Catalyst

Heat to ~125°C

Feed PO and/or EO

Allow Reaction to Complete

Cool Intermediate

Transfer Alkoxylate

Heat to ~80°C

Add Sulfamic Acid

Allow Reaction to Complete

Cool Product

Neutralize with Amine

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1180217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A detailed workflow for the laboratory synthesis of tristyrylphenol ethoxylate sulfates.

Emulsion Polymerization using Tristyrylphenol
Ethoxylate Sulfate (General Protocol)
This protocol is a generalized procedure for a semi-continuous emulsion polymerization

process.

Materials:

Deionized water

Tristyrylphenol ethoxylate sulfate

Monomers (e.g., butyl acrylate, methyl methacrylate, methacrylic acid)

Initiator (e.g., ammonium persulfate)

pH buffer (e.g., sodium bicarbonate)

Reaction vessel with stirring, heating, and inert gas sparging

Procedure:

Initial Charge:

Charge the reactor with deionized water and a portion of the tristyrylphenol ethoxylate

sulfate.

Heat the reactor to the desired polymerization temperature (e.g., 83°C) under a nitrogen

sparge.

Monomer Emulsion Preparation:

In a separate vessel, prepare a monomer emulsion by adding the remaining tristyrylphenol

ethoxylate sulfate to deionized water, followed by the monomer mixture with vigorous

agitation.

Initiation and Polymerization:
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Add a portion of the monomer emulsion to the hot reactor, followed by the initiator solution.

After the initial exotherm, feed the remaining monomer emulsion and initiator solution into

the reactor over a period of several hours while maintaining the temperature.

Completion and Cooling:

After the feeds are complete, hold the reaction at temperature for an additional period to

ensure complete monomer conversion.

Cool the resulting latex to room temperature.

Toxicological and Environmental Profile
Tristyrylphenol ethoxylates and their derivatives are subject to regulatory scrutiny due to their

potential environmental persistence and aquatic toxicity.

Endpoint Finding Source

Biodegradation

Ultimate biodegradation is

expected to occur over

months.

[3]

Aquatic Toxicity
Expected to have moderate to

high toxicity to aquatic species.
[3]

Terrestrial Toxicity

Low acute oral toxicity and

moderate subchronic oral

toxicity.

[3]

It is important to handle these compounds with appropriate personal protective equipment and

to follow all safety guidelines provided by the manufacturer. Environmental release should be

minimized, and wastewater containing these surfactants should be treated before discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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